Cas no 1421047-05-3 (N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride)

• Product Name: N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride
• CAS No: 1421047-05-3
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 2172891
• Update Time: 2023-08-05

N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-n-methyl-n-(piperidin-3-yl)benzo[d]oxazol-2-amine hydrochloride
• N-Methyl-N-[(3R)-piperidin-3-yl]-1,3-benzoxazol-2-amine;hydrochloride

• Inchi： 1S/C13H17N3O.ClH/c1-16(10-5-4-8-14-9-10)13-15-11-6-2-3-7-12(11)17-13;/h2-3,6-7,10,14H,4-5,8-9H2,1H3;1H/t10-;/m1./s1
• InChI Key： APNVPYTYTGSRSX-HNCPQSOCSA-N
• SMILES： Cl.O1C2C=CC=CC=2N=C1N(C)[C@H]1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 261
• Topological Polar Surface Area: 41.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles